Cas no 1017778-27-6 (5-Methyl-2-(trifluoromethyl)phenylacetic acid)

• Product Name: 5-Methyl-2-(trifluoromethyl)phenylacetic acid
• CAS No: 1017778-27-6
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD09832298
• CID: 3161452
• PubChem ID: 46737529
• Update Time: 2025-05-22

5-Methyl-2-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(trifluoromethyl)phenylacetic acid
• MFCD09832298
• JS-4590
• 2-(5-methyl-2-(trifluoromethyl)phenyl)acetic acid
• 1017778-27-6
• 2-(5-methyl-2-(trifluoromethyl)phenyl)aceticacid
• 2-[5-methyl-2-(trifluoromethyl)phenyl]acetic acid
• AKOS015956592
• SCHEMBL2139752

• MDL： MFCD09832298
• Inchi： 1S/C10H9F3O2/c1-6-2-3-8(10(11,12)13)7(4-6)5-9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： UMEQVNCETMDPES-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1CC(=O)O)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-Methyl-2-(trifluoromethyl)phenylacetic acid

Research Briefing on 5-Methyl-2-(trifluoromethyl)phenylacetic acid (CAS: 1017778-27-6)

5-Methyl-2-(trifluoromethyl)phenylacetic acid (CAS: 1017778-27-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This trifluoromethyl-substituted phenylacetic acid derivative has been investigated as a key intermediate in the synthesis of bioactive molecules and as a potential modulator of biological targets.

Recent studies have focused on the synthetic utility of 1017778-27-6 in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application as a building block for the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved pharmacokinetic properties. The trifluoromethyl group at the ortho position was found to significantly influence the compound's metabolic stability and target binding affinity.

In pharmacological research, 5-Methyl-2-(trifluoromethyl)phenylacetic acid has shown promise as a scaffold for developing selective cyclooxygenase-2 (COX-2) inhibitors. A recent structure-activity relationship study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibited up to 50-fold selectivity for COX-2 over COX-1, with reduced gastrointestinal toxicity compared to traditional NSAIDs.

The compound's mechanism of action appears to involve multiple pathways. Research from the European Journal of Pharmacology (2023) suggests that in addition to COX inhibition, 1017778-27-6 derivatives may modulate PPAR-γ activity, indicating potential applications in metabolic disorder treatment. This dual activity profile makes it particularly interesting for multifactorial disease targets.

Recent advances in synthetic methodology have improved access to 5-Methyl-2-(trifluoromethyl)phenylacetic acid. A 2024 study in Organic Process Research & Development described a more efficient catalytic process for its production, achieving 85% yield with reduced environmental impact compared to traditional methods. This development could facilitate broader research and potential commercial applications.

Ongoing clinical investigations are exploring the therapeutic potential of derivatives based on this scaffold. Preliminary results from Phase I trials (reported in 2024) indicate good tolerability and favorable pharmacokinetic profiles for several lead compounds. However, further studies are needed to fully evaluate efficacy and safety in therapeutic applications.

The unique physicochemical properties of 1017778-27-6, particularly its lipophilicity and electronic characteristics conferred by the trifluoromethyl group, continue to make it a valuable tool in drug discovery. Its applications extend beyond anti-inflammatory research, with recent studies investigating its potential in oncology and neurodegenerative disease drug development.

Future research directions for 5-Methyl-2-(trifluoromethyl)phenylacetic acid include exploration of its enantiomeric forms, development of prodrug strategies to improve bioavailability, and investigation of novel biological targets. The compound's versatility suggests it will remain an important focus of chemical biology research in coming years.